![molecular formula C19H20N4O B2496565 N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide CAS No. 1445109-93-2](/img/structure/B2496565.png)
N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide, also known as CPCA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CPCA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide is not yet fully understood, but it has been proposed that it may act through the inhibition of specific enzymes or signaling pathways involved in various biological processes. For example, in cancer research, this compound has been found to inhibit the activity of the enzyme AKT, which is involved in cell growth and survival. In inflammation research, this compound has been shown to inhibit the activation of the transcription factor NF-κB, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including inhibition of cell growth and induction of apoptosis in cancer cells, reduction of inflammation, and neuroprotection. Additionally, this compound has been found to have a low toxicity profile, making it a promising candidate for further investigation as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide in lab experiments is its reproducibility and reliability in synthesis, as well as its low toxicity profile. However, one limitation is its limited solubility in water, which may affect its bioavailability and require the use of specific solvents in experiments.
Future Directions
There are several potential future directions for research involving N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide. One area of interest is the investigation of its potential as an anticancer agent, particularly in combination with other therapeutic agents. Another area of interest is the exploration of its neuroprotective effects in the treatment of neurodegenerative diseases. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention.
Synthesis Methods
N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide can be synthesized through a multi-step process involving the reaction of cyclopropylacetonitrile with 2-phenylpyridine-3-carboxaldehyde, followed by the addition of an amine group and subsequent purification steps. The synthesis of this compound has been reported in several research articles, demonstrating its reproducibility and reliability.
Scientific Research Applications
N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide has been investigated for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for further investigation as an anticancer agent. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the activation of inflammatory cells. In neurological research, this compound has been found to have a neuroprotective effect, potentially making it useful in the treatment of neurodegenerative diseases.
Properties
IUPAC Name |
N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O/c1-19(13-20,15-9-10-15)23-17(24)12-22-16-8-5-11-21-18(16)14-6-3-2-4-7-14/h2-8,11,15,22H,9-10,12H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNQZCSRMPGKXKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)(C1CC1)NC(=O)CNC2=C(N=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.